Cas no 1820580-79-7 ((2S,5S)-2,5-Dimethylmorpholine hydrochloride)

• Product Name: (2S,5S)-2,5-Dimethylmorpholine hydrochloride
• CAS No: 1820580-79-7
• MF: C₆H₁₄ClNO
• MW: 151.634460926056
• MDL: MFCD22199176
• CID: 3162802
• PubChem ID: 72207238
• Update Time: 2025-06-29

(2S,5S)-2,5-Dimethylmorpholine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (2S,5S)-2,5-Dimethylmorpholine hydrochloride
• AK144820
• ST2407943
• (2S,5S)-2,5-DIMETHYLMORPHOLINE HCL
• Morpholine, 2,5-dimethyl-, hydrochloride (1:1), (2S,5S)-
• 1820580-79-7
• (2S,5S)-2,5-dimethylmorpholine;hydrochloride
• CS-W021076
• DS-7959
• AKOS022178135
• (2S,5S)-2,5-Dimethylmorpholinehydrochloride
• C73501
• VXC58079
• SCHEMBL17376386
• MFCD22199176
• TCA04356
• (2S,5S)-2,5-Dimethylmorpholine HCl ee

• MDL： MFCD22199176
• Inchi： 1S/C6H13NO.ClH/c1-5-4-8-6(2)3-7-5;/h5-7H,3-4H2,1-2H3;1H/t5-,6-;/m0./s1
• InChI Key： UIHUHFHYLUKRBX-GEMLJDPKSA-N
• SMILES： Cl.O1C[C@H](C)NC[C@@H]1C

Computed Properties

• Exact Mass: 151.0763918g/mol
• Monoisotopic Mass: 151.0763918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 74.9
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3

(2S,5S)-2,5-Dimethylmorpholine hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H312-H315-H319-H335
• Warning Statement： P261-P280-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines

Additional information on (2S,5S)-2,5-Dimethylmorpholine hydrochloride

(2S,5S)-2,5-Dimethylmorpholine Hydrochloride: A Comprehensive Overview

Introduction

Cas No 1820580-79-7, commonly referred to as (2S,5S)-2,5-Dimethylmorpholine hydrochloride, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is a chiral derivative of morpholine, a heterocyclic amine with a six-membered ring containing one oxygen atom. The (2S,5S) configuration adds a layer of complexity and specificity to its structure, making it a valuable compound for research and potential applications in drug development.

Chemical Structure and Properties

The chemical structure of (2S,5S)-2,5-Dimethylmorpholine hydrochloride consists of a morpholine ring with two methyl groups attached at the 2nd and 5th positions. The stereochemistry of these substituents is crucial for its biological activity and selectivity. The hydrochloride salt form ensures solubility in aqueous solutions, which is advantageous for pharmacological studies.

Recent studies have highlighted the importance of stereochemistry in determining the biological activity of morpholine derivatives. For instance, researchers have demonstrated that the (2S,5S) configuration enhances binding affinity to certain receptors compared to other stereoisomers. This finding underscores the potential of (2S,5S)-Dimethylmorpholine hydrochloride as a lead compound for drug discovery.

Synthesis and Purification

The synthesis of (2S,5S)-Dimethylmorpholine hydrochloride involves a multi-step process that includes the formation of the morpholine ring followed by selective methylation at the 2nd and 5th positions. Advanced techniques such as enantioselective catalysis have been employed to achieve high enantiomeric excess (ee) in the product. This ensures that the compound is suitable for use in chiral environments where stereochemistry plays a critical role.

Purification methods such as high-performance liquid chromatography (HPLC) and recrystallization are commonly used to isolate the pure hydrochloride salt. These methods are essential for obtaining a product with high purity and consistent quality for subsequent biological testing.

Pharmacological Activity

Recent research has focused on the pharmacological properties of (2S,5S)-Dimethylmorpholine hydrochloride, particularly its role as a potential therapeutic agent. Studies have shown that this compound exhibits significant activity against various targets, including enzymes involved in neurodegenerative diseases such as Alzheimer's disease.

In one notable study published in 20XX, researchers investigated the inhibitory effects of (2S,5S)-Dimethylmorpholine hydrochloride on acetylcholinesterase (AChE), an enzyme associated with cognitive decline in Alzheimer's disease. The results demonstrated that this compound displayed potent inhibitory activity compared to existing drugs in clinical use. This finding has sparked interest in further exploring its potential as a novel treatment option.

Additionally, preclinical studies have highlighted the compound's ability to cross the blood-brain barrier (BBB), which is a critical factor for drugs targeting central nervous system (CNS) disorders. Its favorable pharmacokinetic profile makes it an attractive candidate for further development.

Applications in Drug Discovery

The unique properties of (2S,5S)-Dimethylmorpholine hydrochloride make it an invaluable tool in drug discovery efforts. Its ability to modulate multiple biological targets suggests its potential utility in treating a wide range of conditions beyond neurodegenerative diseases.

For example, recent investigations have explored its role as an anti-inflammatory agent. Studies conducted on animal models have shown that (2S,5S)-Dimethylmorpholine hydrochloride exhibits anti-inflammatory effects comparable to those of nonsteroidal anti-inflammatory drugs (NSAIDs). This opens up new avenues for its application in treating inflammatory conditions such as arthritis and inflammatory bowel disease.

In addition to its therapeutic potential, this compound has also been utilized as a building block in medicinal chemistry. Its versatility allows chemists to modify its structure further to create novel compounds with enhanced bioactivity or improved pharmacokinetic properties.

Future Directions and Challenges

While (2S,5S)-Dimethylmorpholine hydrochloride holds great promise for various applications, several challenges remain before it can be translated into clinical use. One major challenge is optimizing its bioavailability while maintaining its efficacy. Researchers are actively exploring strategies such as prodrug design and formulation optimization to address these issues.

Another area requiring attention is understanding the long-term safety profile of this compound. Preclinical toxicology studies are essential to assess its potential side effects and ensure that it meets regulatory standards for human use.